Cas no 1427380-22-0 ([4-(trifluoromethyl)pyrrolidin-2-yl]methanol)

• Product Name: [4-(trifluoromethyl)pyrrolidin-2-yl]methanol
• CAS No: 1427380-22-0
• MF: C₆H₁₀F₃NO
• MW: 169.144912242889
• CID: 5160330
• PubChem ID: 71757869
• Update Time: 2026-03-04

[4-(trifluoromethyl)pyrrolidin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (4-(trifluoromethyl)pyrrolidin-2-yl)methanol
• [4-(trifluoromethyl)pyrrolidin-2-yl]methanol

• Inchi： 1S/C6H10F3NO/c7-6(8,9)4-1-5(3-11)10-2-4/h4-5,10-11H,1-3H2
• InChI Key： TYOZTYVVWHZEFK-UHFFFAOYSA-N
• SMILES： C(C1CC(C(F)(F)F)CN1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on [4-(trifluoromethyl)pyrrolidin-2-yl]methanol

Recent Advances in the Application of [4-(trifluoromethyl)pyrrolidin-2-yl]methanol (CAS: 1427380-22-0) in Chemical Biology and Pharmaceutical Research

The compound [4-(trifluoromethyl)pyrrolidin-2-yl]methanol (CAS: 1427380-22-0) has recently emerged as a significant focus in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This trifluoromethyl-substituted pyrrolidine derivative has been investigated for its role as a versatile building block in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted its utility in medicinal chemistry, where its chiral center and hydrogen-bonding capabilities contribute to enhanced binding affinity and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of [4-(trifluoromethyl)pyrrolidin-2-yl]methanol as a key intermediate in the synthesis of novel protease inhibitors. The researchers utilized this compound to develop a series of covalent inhibitors targeting SARS-CoV-2 main protease (Mpro), showing improved pharmacokinetic properties compared to previous generations of inhibitors. The trifluoromethyl group was found to significantly enhance membrane permeability and metabolic stability, addressing critical challenges in antiviral drug development.

In neuropharmacology, recent preclinical studies have explored the potential of derivatives containing the [4-(trifluoromethyl)pyrrolidin-2-yl]methanol scaffold as modulators of GABA receptors. A 2024 Nature Chemical Biology publication reported the development of selective positive allosteric modulators for α5-containing GABAA receptors, which demonstrated promising results in animal models of cognitive disorders. The unique electronic properties imparted by the trifluoromethyl group were crucial for achieving subtype selectivity while maintaining favorable blood-brain barrier penetration.

The synthetic accessibility of [4-(trifluoromethyl)pyrrolidin-2-yl]methanol has also been a subject of recent optimization efforts. A breakthrough in asymmetric synthesis was reported in Angewandte Chemie (2023), where researchers developed a catalytic enantioselective route with >99% ee using a novel chiral catalyst system. This advancement has significant implications for large-scale production and further structure-activity relationship studies of pharmaceutical candidates containing this scaffold.

Ongoing research continues to explore the broader applications of this compound in targeted protein degradation (PROTACs) and as a component of bifunctional small molecules. Preliminary results from industry-sponsored studies suggest that [4-(trifluoromethyl)pyrrolidin-2-yl]methanol derivatives may offer advantages in achieving optimal linker geometry and proteasome recruitment efficiency in PROTAC design. These developments position this chemical entity as a valuable tool in modern drug discovery paradigms.